Cas no 1261599-07-8 (2-chloro-4-[2-(trifluoromethyl)phenyl]phenol)

• Product Name: 2-chloro-4-[2-(trifluoromethyl)phenyl]phenol
• CAS No: 1261599-07-8
• MF: C₁₃H₈ClF₃O
• MW: 272.650233268738
• MDL: MFCD18315708
• CID: 1219048
• PubChem ID: 53221442
• Update Time: 2025-04-20

2-chloro-4-[2-(trifluoromethyl)phenyl]phenol Chemical and Physical Properties

Names and Identifiers

• 2-chloro-4-[2-(trifluoromethyl)phenyl]phenol
• DTXSID80686083
• 2-CHLORO-4-(2-TRIFLUOROMETHYLPHENYL)PHENOL
• 3-Chloro-2'-(trifluoromethyl)[1,1'-biphenyl]-4-ol
• AKOS017557197
• MFCD18315708
• 2-Chloro-4-(2-trifluoromethylphenyl)phenol, 95%
• 1261599-07-8

• MDL： MFCD18315708
• Inchi： 1S/C13H8ClF3O/c14-11-7-8(5-6-12(11)18)9-3-1-2-4-10(9)13(15,16)17/h1-7,18H
• InChI Key： BLCXFVGAPWIDKE-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1C=CC=CC=1C(F)(F)F)O

Computed Properties

• Exact Mass: 272.0215771g/mol
• Monoisotopic Mass: 272.0215771g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls